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Compound of Interest

Compound Name: PD-1-IN-17 TFA

Cat. No.: B10814277

Essential Safety and Handling Guide for PD-1-IN-
17 TFA

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for handling PD-1-IN-17 TFA, a
potent programmed cell death-1 (PD-1) inhibitor. The primary acute handling hazards are
associated with the trifluoroacetate (TFA) counter-ion. Trifluoroacetic acid is a strong, corrosive
acid that can cause severe skin burns and eye damage.[1] Adherence to the following
protocols is essential to ensure personal safety and maintain a secure laboratory environment.

Immediate Safety and Personal Protective
Equipment (PPE)

A comprehensive approach to personal safety is critical when handling PD-1-IN-17 TFA. The
following PPE is mandatory.
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical splash goggles

meeting ANSI Z-87.1 standard.

A full face shield is
recommended when handling

larger quantities (>100 mL).[2]

To protect eyes from splashes
of the corrosive TFA
component, which can cause

serious eye damage.[3][4][5]

Skin and Body Protection

- Gloves: Nitrile gloves are
required. Double gloving is
recommended. Change gloves
immediately upon contact.[2]
[6]- Lab Coat: A properly fitting
lab coat must be worn.[2]-
Clothing: Long pants and
closed-toed shoes are

mandatory.[2][6]

To prevent skin contact with
the corrosive material. TFA can
cause severe skin burns.[3][5]
Contaminated clothing should

be removed promptly.[3]

Respiratory Protection

Use only in a well-ventilated
area, preferably within a
chemical fume hood.[2][7][8] If
ventilation is inadequate, a
suitable respirator should be

worn.

To avoid inhalation of vapors
or mists, which can irritate the

nose, throat, and lungs.[3][4]

Engineering Controls

Control Specification Purpose
All work with PD-1-IN-17 TFA o ,
] To minimize inhalation
o must be conducted in a )
Ventilation exposure and contain any

properly functioning chemical
fume hood.[2][6][7]

potential spills or aerosols.

Safety Equipment

An eyewash station and safety
shower must be immediately

accessible in the work area.[2]

[3](8]

To provide immediate
decontamination in case of

accidental eye or skin contact.

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://bruckner.research.uconn.edu/wp-content/uploads/sites/169/2018/05/CB-LSOP-TFA-4-18.docx
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1911.pdf
https://www.fishersci.com/store/msds?partNumber=O4901500&productDescription=TRIFLUOROACETIC+ACID+R+500ML&vendorId=VN00033897&countryCode=US&language=en
https://www.sigmaaldrich.com/KR/ko/sds/sial/106232
https://bruckner.research.uconn.edu/wp-content/uploads/sites/169/2018/05/CB-LSOP-TFA-4-18.docx
https://www.amherst.edu/system/files/Trifluoroacetic%20Acid.pdf
https://bruckner.research.uconn.edu/wp-content/uploads/sites/169/2018/05/CB-LSOP-TFA-4-18.docx
https://bruckner.research.uconn.edu/wp-content/uploads/sites/169/2018/05/CB-LSOP-TFA-4-18.docx
https://www.amherst.edu/system/files/Trifluoroacetic%20Acid.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1911.pdf
https://www.sigmaaldrich.com/KR/ko/sds/sial/106232
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1911.pdf
https://bruckner.research.uconn.edu/wp-content/uploads/sites/169/2018/05/CB-LSOP-TFA-4-18.docx
https://www.ehs.washington.edu/system/files/resources/trifluoroaceticacid.docx
https://azupcriversitestorage01.blob.core.windows.net/storage-account-container/resources/TrifluoroaceticAcidMaterialSafetyDataSheetMSDS.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1911.pdf
https://www.fishersci.com/store/msds?partNumber=O4901500&productDescription=TRIFLUOROACETIC+ACID+R+500ML&vendorId=VN00033897&countryCode=US&language=en
https://bruckner.research.uconn.edu/wp-content/uploads/sites/169/2018/05/CB-LSOP-TFA-4-18.docx
https://www.amherst.edu/system/files/Trifluoroacetic%20Acid.pdf
https://www.ehs.washington.edu/system/files/resources/trifluoroaceticacid.docx
https://bruckner.research.uconn.edu/wp-content/uploads/sites/169/2018/05/CB-LSOP-TFA-4-18.docx
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1911.pdf
https://azupcriversitestorage01.blob.core.windows.net/storage-account-container/resources/TrifluoroaceticAcidMaterialSafetyDataSheetMSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10814277?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Safety Operating Guide

Check Availability & Pricing

Experimental Workflow for Safe Handling

The following diagram outlines the standard operating procedure for safely handling PD-1-IN-
17 TFA from preparation to disposal.
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Preparation

Don Appropriate PPE
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Prepare Chemical Fume Hood

'

Assemble Materials

Hanglling

Weigh Solid Compound

l

Prepare Solution (Add compound to solvent)

Post-Hpndling

Decontaminate Work Surfaces

l

Dispose of Waste

l

Doff PPE
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Hazard Assessment

PD-1-IN-17 TFA

Y

Corrosive (TFA component) Inhalation Hazard (Vapors/Dust) Skin/Eye Contact Hazard

/{itigates Migates Wtigates Mitigates

PPE Selection
Chemical Fume Hood Splash Goggles / Face Shield Nitrile Gloves (Double) Lab Coat / Proper Attire
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling PD-1-IN-17
TFA]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10814277#personal-protective-equipment-for-
handling-pd-1-in-17-tfa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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